Cas no 2034522-88-6 (1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole)
1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole
-
- Inchi: 1S/C15H18N4O2S/c20-22(21,14-6-7-14)18-9-8-13(10-18)19-11-15(16-17-19)12-4-2-1-3-5-12/h1-5,11,13-14H,6-10H2
- InChI Key: ADVXFUINSJQFCE-UHFFFAOYSA-N
- SMILES: N1(C2CCN(S(C3CC3)(=O)=O)C2)C=C(C2=CC=CC=C2)N=N1
1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6471-0386-2μmol |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-5μmol |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-10μmol |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-20μmol |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-1mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6471-0386-2mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-3mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-4mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6471-0386-5mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6471-0386-10mg |
1-[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]-4-phenyl-1H-1,2,3-triazole |
2034522-88-6 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole
Introduction to 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole (CAS No. 2034522-88-6)
1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole, identified by its Chemical Abstracts Service number 2034522-88-6, is a compound of significant interest in the field of medicinal chemistry. This molecule, featuring a triazole core linked to a cyclopropylsulfonylpyrrolidine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of these functional groups makes it a promising candidate for further investigation in drug discovery and therapeutic development.
The triazole ring is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole suggests that this compound may exhibit properties suitable for modulating biological pathways. Specifically, the phenyl substituent on the triazole ring could influence electronic properties and binding affinity, making it an attractive scaffold for designing novel bioactive molecules.
The cyclopropylsulfonylpyrrolidine moiety is another key feature of this compound. The cyclopropyl group is known to enhance metabolic stability and binding affinity, while the sulfonyl group can introduce polarity and hydrogen bonding capabilities. This combination of features may contribute to the compound's ability to interact with biological targets in a specific manner, potentially leading to therapeutic effects.
Recent advancements in computational chemistry and drug design have enabled more efficient screening of compounds like 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole. Molecular docking studies have shown that this molecule may interact with various protein targets, including those involved in inflammatory responses and cancer pathways. These findings are supported by experimental data demonstrating promising activity in preclinical models.
In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a fertile ground for innovation. The structural motif of 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole exemplifies the creative ways in which functional groups can be integrated to produce molecules with tailored biological properties. The synthesis involves multi-step organic reactions, including cyclization and sulfonylation processes, which highlight the synthetic challenges and opportunities in designing such complex structures.
One of the most compelling aspects of this compound is its potential therapeutic applications. Research has indicated that derivatives of the triazole-pyrrolidine scaffold may exhibit anti-inflammatory, anti-protozoal, and even anti-cancer properties. These findings are particularly intriguing given the growing need for novel therapeutics to address emerging challenges in medicine. The compound's mechanism of action remains an area of active investigation, but preliminary studies suggest that it may interfere with key signaling pathways involved in disease progression.
The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays have been conducted to assess the toxicity profile of 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole, with results indicating moderate toxicity at higher concentrations but promising safety margins at lower doses. These findings are crucial for advancing the compound into clinical trials, where further evaluation will be necessary to confirm its therapeutic potential.
The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models have been developed to identify promising scaffolds like 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole, based on their structural features and predicted biological activity. These tools have accelerated the process of identifying lead compounds, reducing the time and resources required for traditional screening methods.
The future prospects for 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole are exciting, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.
In conclusion, 1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole (CAS No. 2034522-88-6) represents a significant advancement in medicinal chemistry due to its unique structure and potential biological activity. Its combination of a triazole core and a cyclopropylsulfonylpyrrolidine moiety makes it a promising candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications, this compound holds great promise for improving human health and well-being.
2034522-88-6 (1-(1-cyclopropylsulfonylpyrrolidin-3-yl)-4-phenyltriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)